Cas no 247244-63-9 (Guatterine; 7-Epimer, N-de-Me)

• Product Name: Guatterine; 7-Epimer, N-de-Me
• CAS No: 247244-63-9
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 6684377
• Update Time: 2024-03-02

Guatterine; 7-Epimer, N-de-Me Chemical and Physical Properties

Names and Identifiers

• (-)-Artabonatine B
• Guatterine; 7-Epimer, N-de-Me

• Inchi： 1S/C18H17NO4/c1-21-16-11-6-7-19-14-12(11)13(17-18(16)23-8-22-17)9-4-2-3-5-10(9)15(14)20/h2-5,14-15,19-20H,6-8H2,1H3
• InChI Key： INJOIUDEEULGCE-UHFFFAOYSA-N
• SMILES： COC1C2=C3C(NCC2)C(O)C2C(=CC=CC=2)C3=C2C=1OCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: 1.235

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Hydroxy-7-aporphines